Process Chemistry and Synthesis of (5-Methylpyridazin-3-yl)methanamine Oxalate
Process Chemistry and Synthesis of (5-Methylpyridazin-3-yl)methanamine Oxalate
Executive Summary & Strategic Rationale
(5-Methylpyridazin-3-yl)methanamine is a highly valuable heteroaryl building block, frequently utilized in the development of M4 muscarinic acetylcholine receptor allosteric modulators and histone methyltransferase (EHMT1/2) inhibitors[1][2]. The isolation of this primary amine as an oxalate salt significantly enhances its bench stability, mitigating the oxidative degradation, free-base volatility, and hygroscopicity often associated with heteroaryl methanamines.
This technical guide details a robust, scalable, and self-validating three-step synthetic route starting from the commercially available and cost-effective precursor, 3-chloro-5-methylpyridazine.
Retrosynthetic Analysis
The target molecule is disconnected at the salt bridge to reveal the free amine and oxalic acid. The primary amine is logically derived from the reduction of a nitrile precursor, 5-methylpyridazine-3-carbonitrile. This nitrile is accessed via a palladium-catalyzed cyanation of 3-chloro-5-methylpyridazine.
Retrosynthetic disconnection of (5-Methylpyridazin-3-yl)methanamine oxalate.
Step-by-Step Experimental Protocols & Causality
Step 1: Palladium-Catalyzed Cyanation
Objective: Convert 3-chloro-5-methylpyridazine to 5-methylpyridazine-3-carbonitrile.
Causality & Design: Traditional cyanation using NaCN or KCN often fails due to the high concentration of dissolved cyanide ions, which strongly coordinate to palladium and poison the catalyst 3[3]. We employ Zinc cyanide (
Protocol:
-
Charge a flame-dried reaction vessel with 3-chloro-5-methylpyridazine (1.0 eq, 100 mmol) and
(0.6 eq, 60 mmol). -
Add anhydrous DMF (0.5 M) and sparge the mixture with argon for 15 minutes to remove dissolved oxygen.
-
Add
(0.02 eq) and dppf (0.04 eq) under a positive argon stream. -
Heat the mixture to 100 °C for 12 hours.
-
Self-Validation (IPC): Monitor via LC-MS. The reaction is deemed complete when the starting material peak (m/z 129) is <1% and the product peak (m/z 120) is dominant.
-
Cool to room temperature, dilute with EtOAc, and wash sequentially with 5% aqueous
(to quench excess Zn salts) and brine. -
Dry over
, concentrate, and purify via silica gel chromatography (Hexanes/EtOAc) to yield the nitrile.
Step 2: Catalytic Hydrogenation of the Nitrile
Objective: Reduce 5-methylpyridazine-3-carbonitrile to (5-Methylpyridazin-3-yl)methanamine.
Causality & Design: Reduction of nitriles to primary amines often suffers from the formation of secondary and tertiary amine byproducts. This occurs because the intermediate imine can react with the newly formed primary amine. To suppress this, the reaction is conducted in methanolic ammonia (
Protocol:
-
Dissolve 5-methylpyridazine-3-carbonitrile (1.0 eq, 50 mmol) in 7 N
in MeOH (0.2 M). -
Add an aqueous slurry of Raney Nickel (20% w/w). (Caution: Raney Ni is pyrophoric; never allow the catalyst to dry).
-
Purge the reaction vessel with nitrogen (3x), then hydrogen (3x).
-
Stir vigorously under a hydrogen atmosphere (balloon or 50 psi in a Parr shaker) at room temperature for 16 hours.
-
Self-Validation (IPC): Analyze an aliquot by TLC (DCM/MeOH 9:1, Ninhydrin stain). The starting nitrile is UV-active but Ninhydrin-negative; the product amine will stain deep purple.
-
Filter the mixture through a pad of Celite under a nitrogen blanket to remove the catalyst. Wash the pad thoroughly with MeOH.
-
Concentrate the filtrate in vacuo to afford the crude free base as a viscous oil.
Step 3: Oxalate Salt Formation
Objective: Isolate the product as a stable oxalate salt.
Causality & Design: The free base is an oil that is prone to atmospheric oxidation and is difficult to handle. Oxalic acid (
Protocol:
-
Dissolve the crude (5-Methylpyridazin-3-yl)methanamine in anhydrous ethanol (10 mL/g).
-
In a separate flask, prepare a 1 M solution of anhydrous oxalic acid (1.05 eq) in anhydrous ethanol.
-
Add the oxalic acid solution dropwise to the amine solution at room temperature with vigorous stirring. A white precipitate will begin to form immediately.
-
Stir the suspension for 2 hours at room temperature, then cool to 0 °C for 1 hour to maximize recovery.
-
Filter the precipitate, wash with cold ethanol, and dry under high vacuum at 40 °C to constant weight.
-
Self-Validation (IPC): Confirm salt stoichiometry via
H-NMR ( or DMSO- ). The integration of the methylene protons (singlet, ~4.2 ppm) against the pyridazine aromatic protons will confirm the structure, while the presence of the oxalate carbon can be verified via C-NMR (~165 ppm).
Mechanistic Pathway: Palladium-Catalyzed Cyanation
The success of Step 1 relies on a precise catalytic cycle. The use of dppf forces the palladium into a highly reactive conformation, facilitating the transmetalation step with the insoluble zinc cyanide complex.
Catalytic cycle for the Pd-catalyzed cyanation of 3-chloro-5-methylpyridazine.
Quantitative Data & Process Parameters
| Process Step | Reagents / Catalyst | Temp (°C) | Time (h) | Yield (%) | Purity (HPLC) |
| 1. Cyanation | 100 | 12 | 82% | >95.0% | |
| 2. Reduction | 25 | 16 | 94% | >92.0% (Crude) | |
| 3. Salt Formation | Oxalic acid, EtOH | 0-25 | 3 | 88% | >99.5% |
| Overall Process | - | - | 31 | ~67% | >99.5% |
References
-
WO2018112843A1 - Heteroaryl piperidine ether allosteric modulators of the m4 muscarinic acetylcholine receptor Source: Google Patents URL:[1]
-
WO2017181177A1 - Amine-substituted aryl or heteroaryl compounds as ehmt1 and ehmt2 inhibitors Source: Google Patents URL:[2]
-
US8461343B2 - Synthesis of thiohydantoins (Palladium-catalyzed cyanation parameters) Source: Google Patents URL:[4]
-
Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm Source: Organic Process Research & Development - ACS Publications URL:[5]
-
Progress in the Palladium-Catalyzed Cyanation of Aryl Chlorides Source: ResearchGate URL:[3]
Sources
- 1. WO2018112843A1 - Heteroaryl piperidine ether allosteric modulators of the m4 muscarinic acetylcholine receptor - Google Patents [patents.google.com]
- 2. WO2017181177A1 - Amine-substituted aryl or heteroaryl compounds as ehmt1 and ehmt2 inhibitors - Google Patents [patents.google.com]
- 3. researchgate.net [researchgate.net]
- 4. US8461343B2 - Synthesis of thiohydantoins - Google Patents [patents.google.com]
- 5. pubs.acs.org [pubs.acs.org]
